4-Fluoro-2-(trifluoromethyl)benzoic acid
4-Fluoro-2-(trifluoromethyl)benzoic acid
4-Fluoro-2-(trifluoromethyl)benzoic acid is a substituted benzoic acid derivative. Molecular orbital and empirical methods have been utilized to determine its computed steric and electronic properties.
Brand Name:
Vulcanchem
CAS No.:
141179-72-8
VCID:
VC21095148
InChI:
InChI=1S/C8H4F4O2/c9-4-1-2-5(7(13)14)6(3-4)8(10,11)12/h1-3H,(H,13,14)
SMILES:
C1=CC(=C(C=C1F)C(F)(F)F)C(=O)O
Molecular Formula:
C8H4F4O2
Molecular Weight:
208.11 g/mol
4-Fluoro-2-(trifluoromethyl)benzoic acid
CAS No.: 141179-72-8
Cat. No.: VC21095148
Molecular Formula: C8H4F4O2
Molecular Weight: 208.11 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 4-Fluoro-2-(trifluoromethyl)benzoic acid is a substituted benzoic acid derivative. Molecular orbital and empirical methods have been utilized to determine its computed steric and electronic properties. |
|---|---|
| CAS No. | 141179-72-8 |
| Molecular Formula | C8H4F4O2 |
| Molecular Weight | 208.11 g/mol |
| IUPAC Name | 4-fluoro-2-(trifluoromethyl)benzoic acid |
| Standard InChI | InChI=1S/C8H4F4O2/c9-4-1-2-5(7(13)14)6(3-4)8(10,11)12/h1-3H,(H,13,14) |
| Standard InChI Key | JUHPDXOIGLHXTC-UHFFFAOYSA-N |
| SMILES | C1=CC(=C(C=C1F)C(F)(F)F)C(=O)O |
| Canonical SMILES | C1=CC(=C(C=C1F)C(F)(F)F)C(=O)O |
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